6,7-Dihydro-4-(1H-imidazole-4-yl)benzo[b]thiophene

• IUPAC Name: 5-(6,7-dihydro-1-benzothiophen-4-yl)-1H-imidazole
• InChI: InChI=1S/C11H10N2S/c1-2-8(10-6-12-7-13-10)9-4-5-14-11(9)3-1/h2,4-7H,1,3H2,(H,12,13)
• InChI Key: BAADWHDQAKDYLX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C(=C1)C3=CN=CN3
• Molecular Formula: C11H10N2S
• Molecular Weight: 202.28 g/mol

Description

RWJ 52353 is a selective, orally active ligand for the alpha-2D adrenergic receptor. It binds to alpha-2D, alpha-2A, alpha-2B, and alpha-1 receptors with varying affinities. This compound exhibits analgesic efficacy in mouse abdominal irritation tests, making it a potential candidate for pain management research .

Scientific Research Applications

RWJ 52353 has several scientific research applications:

Chemistry: It is used as a ligand in studies involving adrenergic receptors.

Biology: The compound is employed in research on pain management and neuronal signaling.

Medicine: RWJ 52353’s analgesic properties make it a candidate for developing new pain relief medications.

Industry: While its industrial applications are limited, RWJ 52353’s role in research can indirectly influence pharmaceutical manufacturing processes.

Future Directions

Imidazole derivatives, including “6,7-Dihydro-4-(1H-imidazole-4-yl)benzo[b]thiophene”, have a broad range of chemical and biological properties, making them important in the development of new drugs. Future research could focus on exploring the potential applications of these compounds in various therapeutic areas.

Mechanism of Action

RWJ 52353 exerts its effects by binding to alpha-2D adrenergic receptors. This binding inhibits the release of norepinephrine, leading to analgesic effects. The compound also interacts with organic cation transporters, inhibiting rOCT1 and rOCT2 while activating rOCT3 . These interactions affect the transport of various molecules within cells, contributing to its overall pharmacological profile.

Biochemical Analysis

Biochemical Properties

RWJ 52353 binds to α2D, α2A, α2B, and α1 receptors, with K i s of 1.5, 254, 621, and 443 nM respectively . This indicates that RWJ 52353 interacts with these receptors, potentially altering their function and influencing biochemical reactions within the cell.

Cellular Effects

RWJ 52353 has been shown to have an impact on cellular processes. It exhibits analgesic efficacy, suggesting that it may influence pain signaling pathways within cells . Additionally, it has been found to regulate the organic cation transporter (OCT) subtype, inhibiting rOCT1 and rOCT2 with IC50s of 100 μM and 20 μM respectively .

Molecular Mechanism

The molecular mechanism of RWJ 52353 involves its binding to α2D, α2A, α2B, and α1 receptors . This binding can influence the activity of these receptors, potentially leading to changes in cellular signaling, enzyme activity, and gene expression.

Dosage Effects in Animal Models

In animal models, RWJ 52353 has demonstrated analgesic activity in abdominal tests in rats and mice

Transport and Distribution

RWJ 52353 has been found to regulate the organic cation transporter (OCT) subtype This suggests that it may be transported and distributed within cells and tissues via these transporters

Preparation Methods

RWJ 52353 can be synthesized through multiple routes. One method involves the reaction of 4-iodo-1-tritylimidazole with ethylmagnesium bromide to produce a Grignard reagent. This reagent is then added to 4,5,6,7-tetrahydrobenzo[b]thiophen-4-one to afford the tertiary alcohol . Industrial production methods for RWJ 52353 are not widely documented, but the synthetic route mentioned provides a basis for laboratory-scale preparation.

Chemical Reactions Analysis

RWJ 52353 undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with reagents like sodium hydroxide or potassium cyanide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Comparison with Similar Compounds

RWJ 52353 is unique due to its high selectivity for the alpha-2D adrenergic receptor. Similar compounds include:

Clonidine: An alpha-2 adrenergic agonist used to treat high blood pressure and ADHD.

Dexmedetomidine: Another alpha-2 adrenergic agonist used for sedation in intensive care settings.

Guanfacine: Used to treat ADHD and high blood pressure, it also targets alpha-2 adrenergic receptors.

Compared to these compounds, RWJ 52353’s selectivity for the alpha-2D subtype makes it particularly valuable for research focused on this specific receptor .